Cas no 2839139-46-5 (Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride)

• Product Name: Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride
• CAS No: 2839139-46-5
• MF: C₁₄H₁₈Cl₂N₂O₃
• MW: 333.210321903229
• CID: 6243255
• PubChem ID: 165880795
• Update Time: 2025-10-31

Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(1-pyridin-2-ylethylamino)methyl]furan-2-carboxylate;dihydrochloride
• methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride
• 2839139-46-5
• EN300-37454227
• Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride

• Inchi： 1S/C14H16N2O3.2ClH/c1-10(12-5-3-4-7-15-12)16-9-11-6-8-19-13(11)14(17)18-2;;/h3-8,10,16H,9H2,1-2H3;2*1H
• InChI Key： FPSLXPLNXDQAHF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C=CC(=C1C(=O)OC)CNC(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 332.0694478g/mol
• Monoisotopic Mass: 332.0694478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride

Research Briefing on Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride (CAS: 2839139-46-5)

Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride (CAS: 2839139-46-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan-2-carboxylate scaffold and pyridin-2-yl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride involves a multi-step process, including the condensation of furan-2-carboxylic acid derivatives with pyridin-2-yl-ethylamine, followed by dihydrochloride salt formation. The compound's structural features, such as the presence of a furan ring and a pyridine moiety, contribute to its ability to interact with biological targets, including enzymes and receptors implicated in disease pathways.

Recent pharmacological evaluations have demonstrated that this compound exhibits notable activity in modulating specific biological pathways. For instance, preliminary in vitro studies indicate its potential as an inhibitor of certain kinases involved in inflammatory and oncogenic processes. The compound's ability to cross cellular membranes and its stability under physiological conditions further enhance its therapeutic prospects. However, detailed pharmacokinetic and toxicological studies are still underway to fully elucidate its safety and efficacy profiles.

In addition to its therapeutic potential, Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride has also been explored as a chemical probe in mechanistic studies. Researchers have utilized this compound to investigate the role of specific molecular interactions in disease models, providing valuable insights into target validation and drug discovery. Its versatility as both a therapeutic agent and a research tool underscores its significance in the field.

Despite these promising findings, challenges remain in optimizing the compound's properties for clinical applications. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, Methyl 3-({[1-(pyridin-2-yl)ethyl]amino}methyl)furan-2-carboxylate dihydrochloride represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and address the remaining challenges in its development.